Cas no 26654-97-7 (Ethanesulfonyl fluoride, 2-[1-[difluoro[(trifluoroethenyl)oxy]methyl]-1,2,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoro-, polymer with tetrafluoroethene)

• Product Name: Ethanesulfonyl fluoride, 2-[1-[difluoro[(trifluoroethenyl)oxy]methyl]-1,2,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoro-, polymer with tetrafluoroethene
• CAS No: 26654-97-7
• MF: C₉F₁₈O₄S
• MW: 546.130165100098
• CID: 249898
• PubChem ID: 117323
• Update Time: 2025-04-19

Ethanesulfonyl fluoride, 2-[1-[difluoro[(trifluoroethenyl)oxy]methyl]-1,2,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoro-, polymer with tetrafluoroethene Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl fluoride, 2-[1-[difluoro[(trifluoroethenyl)oxy]methyl]-1,2,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoro-, polymer with tetrafluoroethene
• Nafion® R-1100 resin
• Nafion? R-1100 resin
• Nafion® R-1100 membrane
• 1,1,2,2-tetrafluoroethene,1,1,2,2-tetrafluoro-2-[1,1,1,2,3,3-hexafluoro-3-(1,2,2-trifluoroethenoxy)propan-2-yl]oxyethanesulfonyl fluoride
• Ethanesulfonyl fluoride, 2-[1-[difluoro[(trifluoroethenyl)oxy]methyl]-1,2,2,2-tetrafluoroethox...
• Ethanesulfonyl fluoride, 2-[1-[difluoro[(trifluoroethenyl)oxy]methyl]-1,2,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoro-, polyme
• NAFION® MEMBRANE, 0.05MM THICK, SULFONYL FLUORIDE FORM
• NAFION® RESIN, SULFONYL FLUORIDE FORM
• Nafion
• r R-1100 MeMbrane, 0.05MM thick, sulfonyl fluoride forM
• 1,2,2-tetrafluoro-etrafluoroethoxy]- polymer with tetrafluoroethene
• 1,1,2,2-Tetrafluoroethene;1,1,2,2-tetrafluoro-2-[1,1,1,2,3,3-hexafluoro-3-(1,2,2-trifluoroethenoxy)propan-2-yl]oxyethanesulfonyl fluoride
• 1,1,2,2-tetrakis(fluoranyl)ethene; 1,1,2,2-tetrakis(fluoranyl)-2-[1,1,1,2,3,3-hexakis(fluoranyl)-3-[1,2,2-tris(fluoranyl)ethenoxy]propan-2-yl]oxy-ethanesulfonyl fluoride
• CID 117323
• 1,1,2,2-tetrafluoroethene; 1,1,2,2-tetrafluoro-2-[1,1,1,2,3,3-hexafluoro-3-(1,2,2-trifluoroethenoxy)propan-2-yl]oxyethanesulfonyl fluoride
• 26654-97-7
• A844279
• 1, 1, 2, 2-tetrafluoroethene;1, 1, 2, 2-tetrafluoro-2-[1, 1, 1, 2, 3, 3-hexafluoro-3-(1, 2, 2-trifluoroethenoxy)propan-2-yl]oxyethanesulfonyl fluoride
• DHYYUWYUPUOPFL-UHFFFAOYSA-N

• Inchi： 1S/C7F14O4S.C2F4/c8-1(9)2(10)24-5(15,16)3(11,4(12,13)14)25-6(17,18)7(19,20)26(21,22)23;3-1(4)2(5)6
• InChI Key： DHYYUWYUPUOPFL-UHFFFAOYSA-N
• SMILES： S(C(C(OC(C(F)(F)F)(C(O/C(=C(\F)/F)/F)(F)F)F)(F)F)(F)F)(=O)(=O)F.F/C(=C(/F)\F)/F

Computed Properties

• Exact Mass: 545.923
• Monoisotopic Mass: 545.923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 711
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: >200℃
• Boiling Point: 216.9ºC at 760 mmHg
• Flash Point: 85ºC
• Water Partition Coefficient: Insoluble in water.
• LogP: 7.43230
• Vapor Pressure: No data available

Ethanesulfonyl fluoride, 2-[1-[difluoro[(trifluoroethenyl)oxy]methyl]-1,2,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoro-, polymer with tetrafluoroethene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• TSCA：Yes
• Storage Condition：Ambient temperatures.

Related Categories

• Material Chemicals High Polymer Materials